Cas no 1214347-69-9 (3-(3-Fluorophenyl)-6-(trifluoromethyl)picolinic acid)

• Product Name: 3-(3-Fluorophenyl)-6-(trifluoromethyl)picolinic acid
• CAS No: 1214347-69-9
• MF: C₁₃H₇F₄NO₂
• MW: 285.19379734993
• CID: 4686224
• Update Time: 2023-08-15

3-(3-Fluorophenyl)-6-(trifluoromethyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-fluorophenyl)-6-(trifluoromethyl)picolinic acid
• 3-(3-Fluorophenyl)-6-(trifluoromethyl)picolinic acid

• Inchi： 1S/C13H7F4NO2/c14-8-3-1-2-7(6-8)9-4-5-10(13(15,16)17)18-11(9)12(19)20/h1-6H,(H,19,20)
• InChI Key： ATMPKSXOIRBAAX-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C(C(=O)O)=N1)C1C=CC=C(C=1)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 361
• Topological Polar Surface Area: 50.2